Cas no 214470-72-1 (3-Quinolinecarbonitrile, 4-chloro-7-(2-chloroethoxy)-6-methoxy-)

• Product Name: 3-Quinolinecarbonitrile, 4-chloro-7-(2-chloroethoxy)-6-methoxy-
• CAS No: 214470-72-1
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 831554
• Update Time: 2026-04-29

3-Quinolinecarbonitrile, 4-chloro-7-(2-chloroethoxy)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 4-chloro-7-(2-chloroethoxy)-6-methoxy-
• 4-Chloro-7-(2-chloroethoxy)-6-methoxy-3-quinolinecarbonitrile
• 2H-1-Benzopyran-2-one, 7-[(2-chloro-2-propenyl)oxy]-4,8-dimethyl-
• 4,8-dimethyl-7-(2'-chloroallyloxy)coumarin
• 4-chloro-7-(2-chloroethoxy)-3-cyano-6-methoxyquinoline
• 7-(2-chloro-allyloxy)-4,8-dimethyl-chromen-2-one
• 7-(2-chloro-ethoxy)-4-chloro-6-methoxy-quinoline-3-carbonitrile
• AGN-PC-00LGOY
• CTK1J0632

• Inchi： InChI=1S/C13H10Cl2N2O2/c1-18-11-4-9-10(5-12(11)19-3-2-14)17-7-8(6-16)13(9)15/h4-5,7H,2-3H2,1H3
• InChI Key： GAOYRWYHERKJQE-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C(=C1)C(=C(C#N)C=N2)Cl)OCCCl

Computed Properties

• Exact Mass: 296.0121
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 55.14